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For Researchers, Scientists, and Drug Development Professionals

Introduction
Antiblaze 100, a chlorinated phosphate ester, is a flame retardant chemical utilized to impart

fire-resistant properties to various materials. In the textile industry, the application of such flame

retardants is crucial for producing fabrics used in protective clothing, upholstery, and other

environments where fire safety is a primary concern. The finishing process aims to integrate

the flame retardant with the textile fibers, thereby inhibiting ignition and reducing the rate of

flame spread.

The mechanism of chlorinated phosphate esters in flame retardancy typically involves a

combination of gas phase and condensed phase actions. Upon heating, the compound can

release non-combustible gases that dilute the flammable volatiles produced by the

decomposing textile fibers. In the condensed phase, it promotes the formation of a stable char

layer on the fabric surface, which acts as an insulating barrier, slowing down heat transfer and

further decomposition of the material.[1]

These application notes provide a comprehensive overview and detailed protocols for the

treatment of textile substrates with Antiblaze 100 using a standard pad-dry-cure method. The

included methodologies and data are intended to serve as a foundational guide for research

and development professionals to evaluate and optimize the flame-retardant treatment of

textiles.
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Chemical Properties of Antiblaze 100
Property Value

Chemical Name
2,2-bis(chloromethyl)trimethylene bis(bis(2-

chloroethyl)phosphate)

CAS Number 38051-10-4

Molecular Formula C₁₃H₂₄Cl₆O₈P₂

Appearance Viscous pale yellow liquid

Solubility Soluble in most common organic solvents

Experimental Protocols
The following protocols outline the application of Antiblaze 100 to 100% cotton and 100%

polyester fabrics using a laboratory-scale pad-dry-cure process. These are starting-point

recommendations and may require optimization based on the specific fabric construction and

desired performance characteristics.

Materials and Equipment
Textile Substrates: Pre-scoured and bleached 100% cotton fabric, 100% polyester fabric.

Flame Retardant: Antiblaze 100.

Binder: Acrylic-based binder emulsion.

Crosslinker: Melamine-formaldehyde resin or similar.

Wetting Agent: Non-ionic surfactant.

Laboratory Padder: Two-bowl vertical or horizontal laboratory padder.

Drying Oven: Laboratory oven with temperature control.

Curing Oven: Laboratory oven with high-temperature capabilities.

Analytical Balance
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Beakers and Graduated Cylinders

Personal Protective Equipment (PPE): Safety goggles, gloves, lab coat.

Preparation of Finishing Solution
To a beaker, add the required amount of water.

While stirring, add the wetting agent and stir until fully dissolved.

Add the acrylic binder and crosslinker to the solution and mix thoroughly.

Slowly add the pre-weighed Antiblaze 100 to the solution while continuously stirring to

ensure a stable emulsion is formed.

Adjust the final volume with water to achieve the desired concentration.

Example Formulation (for a 20% Antiblaze 100 solution):

Component Concentration (g/L)

Antiblaze 100 200

Acrylic Binder 50

Crosslinker 20

Wetting Agent 2

Water to 1 Liter

Application by Pad-Dry-Cure Method
The pad-dry-cure method is a widely used technique for the continuous application of chemical

finishes to textiles.[2]

Padding:

Set the pressure of the laboratory padder to achieve a wet pick-up of 70-80% for cotton

and 40-50% for polyester.
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Pass the fabric sample through the finishing solution at a constant speed.

The padded fabric is then passed through the nip rollers to ensure even distribution of the

finish and removal of excess liquid.

Drying:

Immediately after padding, transfer the fabric to a drying oven.

Dry the fabric at 100-120°C for 2-3 minutes to evaporate the water.

Curing:

Transfer the dried fabric to a curing oven.

Cure the fabric at a higher temperature to facilitate the crosslinking of the binder and fix

the flame retardant onto the fibers. Recommended curing conditions are 150-160°C for 3-

5 minutes.

Post-Treatment:

After curing, the fabric may be rinsed with cold water to remove any unreacted chemicals

from the surface and then dried.

Solution Preparation Pad-Dry-Cure Process

Water + Wetting Agent Add Binder & Crosslinker Add Antiblaze 100 Final Finishing Solution Padding
(70-80% Wet Pick-up)

Impregnation Drying
(100-120°C, 2-3 min)

Curing
(150-160°C, 3-5 min) Finished Fabric

Untreated Fabric

Click to download full resolution via product page

Figure 1: Workflow for the pad-dry-cure application of Antiblaze 100.
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Performance Evaluation
The effectiveness of the flame-retardant finish is evaluated through standardized flammability

tests.

Vertical Flame Test (ASTM D6413)
This test measures the flame resistance of vertically oriented textiles.[3][4][5][6] A specimen is

exposed to a controlled flame for 12 seconds, after which the afterflame time, afterglow time,

and char length are recorded.[5][6]

Protocol:

Cut fabric specimens to the required dimensions (typically 76 mm x 305 mm).

Condition the specimens in a controlled atmosphere (e.g., 21°C and 65% relative humidity)

for at least 24 hours.

Mount a specimen in the test chamber.

Expose the bottom edge of the specimen to a standardized methane flame for 12 seconds.

Record the afterflame time (duration of flaming after the ignition source is removed).

Record the afterglow time (duration of glowing after flaming ceases).

After the specimen has cooled, measure the char length by attaching a specified weight to

the bottom of the specimen and measuring the length of the tear.

Limiting Oxygen Index (LOI) (ASTM D2863)
The LOI is the minimum concentration of oxygen in a mixture of oxygen and nitrogen that will

support the flaming combustion of a material.[7] Fabrics with an LOI greater than 21% are

considered self-extinguishing in normal air.[7]

Protocol:

Prepare fabric specimens of the specified size.
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Place the specimen vertically in a glass chimney.

Introduce a mixture of oxygen and nitrogen into the chimney from the bottom.

Ignite the top edge of the specimen with a pilot flame.

Adjust the oxygen concentration until the minimum level that sustains burning for a specified

time or over a specified length of the specimen is determined.

The LOI is expressed as the volume percentage of oxygen.

Enhanced Fire Safety Properties
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Figure 2: Logical relationship of flame retardant treatment and its effects.

Data Presentation
The following tables present representative data for untreated and treated cotton and polyester

fabrics. The values for the treated fabrics are indicative of what may be achieved with a

chlorinated phosphate ester flame retardant like Antiblaze 100. Actual results will vary based

on the specific fabric and processing conditions.
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Table 1: Vertical Flame Test Results (ASTM D6413)
Fabric Type Treatment Afterflame (s) Afterglow (s)

Char Length
(mm)

100% Cotton Untreated >15 >30 Complete Burn

Treated (20%

Antiblaze 100)
0 <2 70 - 90

100% Polyester Untreated <5 (melts, drips) 0 Varies (melting)

Treated (20%

Antiblaze 100)
0 0 50 - 70

Table 2: Limiting Oxygen Index (LOI) Results (ASTM
D2863)

Fabric Type Treatment LOI (%) Flammability in Air

100% Cotton Untreated 18 - 20 Flammable

Treated (20%

Antiblaze 100)
28 - 32 Self-extinguishing

100% Polyester Untreated 20 - 22 Burns slowly

Treated (20%

Antiblaze 100)
29 - 33 Self-extinguishing

Conclusion
The application of Antiblaze 100 via a pad-dry-cure process can significantly enhance the

flame retardant properties of both cotton and polyester fabrics. The provided protocols offer a

standardized methodology for treating textiles, and the performance data illustrates the

potential improvements in fire safety as measured by standard industry tests. Researchers

should use this information as a guide and perform further optimization of process parameters

and formulations to meet specific end-use requirements. Careful adherence to safety protocols

during the handling and application of chemicals is essential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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